Cas no 70459-04-0 (N-Formyl Norfloxacin)
N-Formyl Norfloxacin structure
Product Name:N-Formyl Norfloxacin
CAS No:70459-04-0
MF:C17H18FN3O4
MW:347.340927600861
CID:1072503
PubChem ID:12733934
Update Time:2025-04-20
N-Formyl Norfloxacin Chemical and Physical Properties
Names and Identifiers
-
- Imp. G (EP): 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
- 1-ethyl-6<wbr>
- 3-quinoli<wbr>
- LogP
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- Norfloxacin Impurity G(EP)
- 1-ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- H447VL6G86
- DTXSID701315594
- CHEBI:186132
- Norfloxacin EP Impurity G
- Norfloxacin impurity G [EP IMPURITY]
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; Norfloxacin Imp. G (EP); Norfloxacin Impurity G
- SCHEMBL9551557
- N-Formyl Norfloxacin
- CHEMBL740
- N-Formylnorfloxacin
- 70459-04-0
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline- 3-carboxylic acid
- 1-Ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid;_x000b_1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; Norfloxacin impurity G
- 3-Quinolinecarboxylic acid, 1-ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-
- N-Formylnorfloxacin (M42)
- 4-N-Formyl-1-Piperazinyl-Norfloxacin
- 7-(4-formylpiperazin-1-yl)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- A900347
- 1-ethyl-6-luoro-7-(4-ormylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- 1-Ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- UNII-H447VL6G86
-
- Inchi: 1S/C17H18FN3O4/c1-2-20-9-12(17(24)25)16(23)11-7-13(18)15(8-14(11)20)21-5-3-19(10-22)4-6-21/h7-10H,2-6H2,1H3,(H,24,25)
- InChI Key: BFGDJPQDLMOZQQ-UHFFFAOYSA-N
- SMILES: FC1C=C2C(C(C(=O)O)=CN(CC)C2=CC=1N1CCN(C=O)CC1)=O
Computed Properties
- Exact Mass: 347.12824
- Monoisotopic Mass: 347.12813423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 292-293 ºC (methanol )
- Boiling Point: 622.1±55.0 °C at 760 mmHg
- Flash Point: 330.0±31.5 °C
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 81.16
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
N-Formyl Norfloxacin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
N-Formyl Norfloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F701015-10mg |
N-Formyl Norfloxacin |
70459-04-0 | 10mg |
$ 63.00 | 2023-09-07 | ||
| TRC | F701015-25mg |
N-Formyl Norfloxacin |
70459-04-0 | 25mg |
$ 119.00 | 2023-09-07 | ||
| TRC | F701015-50mg |
N-Formyl Norfloxacin |
70459-04-0 | 50mg |
$ 176.00 | 2023-09-07 | ||
| TRC | F701015-100mg |
N-Formyl Norfloxacin |
70459-04-0 | 100mg |
$289.00 | 2023-05-18 | ||
| TRC | F701015-250mg |
N-Formyl Norfloxacin |
70459-04-0 | 250mg |
$572.00 | 2023-05-18 | ||
| A2B Chem LLC | AH22002-10mg |
Norfloxacin EP Impurity G |
70459-04-0 | 10mg |
$476.00 | 2024-04-19 | ||
| A2B Chem LLC | AH22002-25mg |
Norfloxacin EP Impurity G |
70459-04-0 | 25mg |
$642.00 | 2024-04-19 |
N-Formyl Norfloxacin Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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